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Compound of Interest

Compound Name: 3,5-Dihydroxybenzyl alcohol

Cat. No.: B135415

Material Safety Data Sheet: 3,5-Dihydroxybenzyl
Alcohol

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety information for 3,5-
Dihydroxybenzyl alcohol (CAS No. 29654-55-5), also known as 5-(Hydroxymethyl)resorcinol.
The information is compiled to meet the needs of professionals in research and drug
development, focusing on data presentation, experimental context, and clear visual guides for
safety protocols.

Core Safety Information

3,5-Dihydroxybenzyl alcohol is classified as a hazardous chemical according to the 2012
OSHA Hazard Communication Standard (29 CFR 1910.1200).[1][2] The primary hazards
identified are skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3]

Quantitative Data Summary

The following tables summarize the available quantitative data for 3,5-Dihydroxybenzyl
alcohol. It is important to note that specific quantitative toxicological data, such as LD50 and
LC50 values, are not readily available in the public domain for this compound.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula C7HsOs3 [3114]

Molecular Weight 140.14 g/mol [3][4]
Off-white to beige-pink or gray

Appearance ) [5]
crystalline powder

Melting Point 181-186 °C (decomposes) [31[6]

- Soluble in DMSO and

Solubility [51[7]
methanol.[5][7]

Purity >98% [3]

Table 2: Toxicological Data

Parameter Value

Classification

Source

No information

Acute Toxicity

Not Classified

available

[1]

Skin

Causes skin irritation Category 2

Corrosion/Irritation

[1](2]

Serious Eye Causes serious eye
o N Category 2 [11[2]
Damage/Irritation irritation
Specific Target Organ )
o _ May cause respiratory
Toxicity (Single T Category 3 [1112]
irritation
Exposure)
Not classified as a
Carcinogenicity carcinogen by IARC, Not Classified [3]
NTP, or OSHA
Table 3: Handling and Storage
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Parameter Recommendation Source

Avoid contact with skin and

eyes. Do not breathe dust. Use
Handling only in a well-ventilated area. [11[3]

Wash hands thoroughly after

handling.

Store in a well-ventilated
Storage place. Keep container tightly [1][3]
closed. Store locked up.

Acids, Strong oxidizing agents,
Incompatible Materials Acid anhydrides, Acid [1]
chlorides.

Experimental Protocols

While specific experimental reports on the toxicology of 3,5-Dihydroxybenzyl alcohol are not
publicly available, the hazard classifications provided in safety data sheets are typically based
on standardized testing protocols. The following are detailed methodologies for the key
experiments relevant to the identified hazards.

Skin Irritation Testing (Based on OECD Guideline 439: In
Vitro SKkin Irritation)

This test method uses reconstructed human epidermis (RhE) models to assess the potential of

a substance to cause skin irritation.

o Tissue Preparation: Three-dimensional RhE models, such as EpiDerm™ or EpiSkin™, are

pre-incubated in a defined culture medium.

o Test Substance Application: A precise amount of the test substance (in this case, 3,5-
Dihydroxybenzyl alcohol) is applied topically to the surface of the RhE tissue. A negative
control (e.g., phosphate-buffered saline) and a positive control (e.g., 5% sodium dodecy!
sulfate) are run in parallel.
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Exposure and Incubation: The tissues are exposed to the test substance for a defined
period, typically 60 minutes, at 37°C in a humidified incubator.

Post-Exposure: The test substance is thoroughly rinsed from the tissue surface. The tissues
are then transferred to fresh culture medium and incubated for approximately 42 hours to
allow for the development of cytotoxic effects.

Viability Assessment: Cell viability is measured using a quantitative assay, most commonly
the MTT assay. In this assay, viable cells convert the yellow MTT tetrazolium salt into a
purple formazan product, which is then extracted and measured spectrophotometrically.

Classification: A substance is classified as a skin irritant (Category 2) if the mean tissue
viability is reduced to 50% or less of the negative control.

Eye Irritation Testing (Based on OECD Guideline 405:
Acute Eye Irritation/Corrosion)

This in vivo test evaluates the potential of a substance to cause eye irritation or damage.
Animal Model: The test is typically conducted on healthy, young adult albino rabbits.

Test Substance Administration: A single dose of the test substance (e.g., 0.1 mL of a liquid or
100 mg of a solid like 3,5-Dihydroxybenzyl alcohol) is instilled into the conjunctival sac of
one eye of the animal. The other eye remains untreated and serves as a control.

Observation: The eyes are examined for signs of irritation at 1, 24, 48, and 72 hours after
application. Observations include the cornea (opacity), iris (inflammation), and conjunctiva
(redness and swelling).

Scoring: The severity of the observed lesions is scored according to a standardized system.

Classification: The classification of the substance as an eye irritant (Category 2) is based on
the severity and reversibility of the observed ocular lesions.

Mandatory Visualizations
Logical Workflow for Laboratory Exposure
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The following diagram illustrates a logical workflow for handling a hypothetical laboratory

exposure to 3,5-Dihydroxybenzyl alcohol.

Exposure Event

Exposure to 3,5-Dihydroxybenzyl Alcohol Occurs

Immediate‘ 'Assessment

Identify Route of Exposure

Inhglation Ingestion

\ 4

Ingestion

Skin Contact Eye Contact Inhalation

First Aid Measures
\A \A \A

\
Wash with plenty of soap and water. Rinse cautiously with water for several minutes. Move to fresh air. Clean mouth with water.
Remove contaminated clothing. Remove contact lenses, if present and easy to do. If breathing is difficult, give oxygen. Do NOT induce vomiting.

If feeling unwell

If irritation persists If irritatioh persists

Medical Attention

\

Seek Medical Advice/Attention

Provide SDS to medical personnel

Click to download full resolution via product page
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Caption: Workflow for handling laboratory exposure to 3,5-Dihydroxybenzyl alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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